Cas no 17966-68-6 (N-benzoyl-L-aspartic acid)

N-benzoyl-L-aspartic acid structure
Product name:N-benzoyl-L-aspartic acid
N-benzoyl-L-aspartic acid Chemical and Physical Properties
Names and Identifiers
-
- N-benzoyl-L-aspartic acid
- L-aspartic acid, N-benzoyl-
- L-N-Benzoylaspartic acid
- (2S)-2-benzamidobutanedioic acid
- N-Benzoylaspartic acid
- DTXSID10939251
- (2S)-2-(PHENYLFORMAMIDO)BUTANEDIOIC ACID
- 17966-68-6
- SCHEMBL697053
- DJLTZJGULPLVOA-QMMMGPOBSA-N
- DL-Aspartic acid, N-benzoyl-
- benzoyl-L-aspartic acid
- starbld0048199
- 4631-12-3
- CS-0065184
- HY-118093
- Benzoylasparaginsaure
- N-Benzoyl-DL-aspartic acid
- CHEMBL3885313
- N-[Hydroxy(phenyl)methylidene]aspartic acid
- N-BENZOYL-ASPARTIC ACID
- AKOS040752427
- F88026
-
- Inchi: InChI=1S/C11H11NO5/c13-9(14)6-8(11(16)17)12-10(15)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,12,15)(H,13,14)(H,16,17)
- InChI Key: DJLTZJGULPLVOA-UHFFFAOYSA-N
- SMILES: OC(=O)CC(NC(=O)c1ccccc1)C(O)=O
Computed Properties
- Exact Mass: 237.06373
- Monoisotopic Mass: 237.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
- XLogP3: 0.3
Experimental Properties
- Density: 1.404±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 178 ºC (methanol water )
- Solubility: Slightly soluble (10 g/l) (25 º C),
- PSA: 103.7
N-benzoyl-L-aspartic acid Related Literature
-
1. Oxidative transformations of coded aromatic amino acids with 4-t-butyl lodylbenzeneSubramani Ranganathan,Darshan Ranganathan,Sheokumar Singh,Dipti Bhattacharyya J. Chem. Soc. Chem. Commun. 1987 1887
-
G. L. Buchanan Chem. Soc. Rev. 1988 17 91
-
3. 135. The preparation of benziminazoles from α-benzamido-acids and peptidesR. Crawford,J. T. Edward J. Chem. Soc. 1956 673
-
J. B. Capindale,H. S. Fan Chem. Commun. (London) 1966 227
17966-68-6 (N-benzoyl-L-aspartic acid) Related Products
- 2901-80-6(Benzoyl-DL-Valine)
- 58094-18-1(D-Glutamic acid,N-benzoyl-)
- 6094-36-6(Bz-Glu-OH)
- 17966-71-1(Bz-Orn-OH)
- 5699-79-6(BZ-VAL-OH)
- 29880-25-9(N~2~-(Phenylcarbonyl)asparagine)
- 121470-62-0(Bz-Nva-OH)
- 23476-81-5(2-phenyl-1H-Benzimidazole-6-carbonitrile)
- 146013-28-7(N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide)
- 1705790-18-6(3-(furan-2-yl)methanesulfonyl-1-4-(thiophen-2-yl)benzoylazetidine)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
https://www.peptidee.com/

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
http://www.100kes.com/en
